Cas no 2172328-72-0 (1-4-(4-aminopiperidin-3-yl)phenylethan-1-one)

• Product Name: 1-4-(4-aminopiperidin-3-yl)phenylethan-1-one
• CAS No: 2172328-72-0
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 5849148
• PubChem ID: 165553161
• Update Time: 2025-11-01

1-4-(4-aminopiperidin-3-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(4-aminopiperidin-3-yl)phenylethan-1-one
• 1-[4-(4-aminopiperidin-3-yl)phenyl]ethan-1-one
• 2172328-72-0
• EN300-1477249

• Inchi： 1S/C13H18N2O/c1-9(16)10-2-4-11(5-3-10)12-8-15-7-6-13(12)14/h2-5,12-13,15H,6-8,14H2,1H3
• InChI Key： KEIGGQGJKMKQHU-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)C1CNCCC1N

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-4-(4-aminopiperidin-3-yl)phenylethan-1-one

Introduction to Compound CAS No. 2172328-72-0: 1-4-(4-Aminopiperidin-3-yl)phenylethan-1-one

1-4-(4-Aminopiperidin-3-yl)phenylethan-1-one, with the CAS number 2172328-72-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of aminopiperidines, which are known for their diverse biological activities and potential therapeutic applications. The structure of 1-4-(4-Aminopiperidin-3-yl)phenylethan-1-one includes a piperidine ring substituted with an amino group and a phenyl group, making it a versatile scaffold for the development of new drugs.

The chemical structure of CAS No. 2172328-72-0 is characterized by its unique combination of functional groups, which contribute to its pharmacological properties. The presence of the amino group on the piperidine ring allows for potential interactions with various biological targets, such as receptors and enzymes. The phenyl group, on the other hand, provides additional hydrophobicity and aromaticity, which can enhance the compound's binding affinity and selectivity.

Recent studies have explored the potential therapeutic applications of 1-4-(4-Aminopiperidin-3-yl)phenylethan-1-one. One notable area of research is its activity as a modulator of ion channels. Ion channels play a crucial role in various physiological processes, including neuronal signaling, muscle contraction, and ion homeostasis. Compounds that can modulate these channels have the potential to treat a wide range of diseases, such as neurological disorders, cardiovascular diseases, and pain conditions.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the effects of CAS No. 2172328-72-0 on potassium channels. The results showed that this compound exhibited potent and selective inhibition of specific potassium channel subtypes, suggesting its potential as a therapeutic agent for conditions involving aberrant potassium channel function. The study also highlighted the importance of the piperidine ring and the amino group in conferring these pharmacological effects.

Beyond ion channel modulation, 1-4-(4-Aminopiperidin-3-yl)phenylethan-1-one has been evaluated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis, asthma, and inflammatory bowel disease. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting pro-inflammatory cytokines and mediators. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of CAS No. 2172328-72-0 have also been studied to assess its suitability as a drug candidate. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, preliminary toxicology studies have indicated that 1-4-(4-Aminopiperidin-3-yl)phenylethan-1-one is well-tolerated at therapeutic doses.

In conclusion, CAS No. 2172328-72-0, or 1-4-(4-Aminopiperidin-3-yl)phenylethan-1-one, is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.